Cas no 1351581-41-3 (4-benzyl-N-(2,3-dimethylphenyl)-5-oxomorpholine-3-carboxamide)

• Product Name: 4-benzyl-N-(2,3-dimethylphenyl)-5-oxomorpholine-3-carboxamide
• CAS No: 1351581-41-3
• MF: C₂₀H₂₂N₂O₃
• MW: 338.400285243988
• CID: 6092201
• PubChem ID: 56765988
• Update Time: 2025-05-19

4-benzyl-N-(2,3-dimethylphenyl)-5-oxomorpholine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-benzyl-N-(2,3-dimethylphenyl)-5-oxomorpholine-3-carboxamide
• 1351581-41-3
• AKOS024542230
• F6241-0226

• Inchi： 1S/C20H22N2O3/c1-14-7-6-10-17(15(14)2)21-20(24)18-12-25-13-19(23)22(18)11-16-8-4-3-5-9-16/h3-10,18H,11-13H2,1-2H3,(H,21,24)
• InChI Key： SLILHZDFAVILGO-UHFFFAOYSA-N
• SMILES： C1OCC(=O)N(CC2=CC=CC=C2)C1C(NC1=CC=CC(C)=C1C)=O

Computed Properties

• Exact Mass: 338.16304257g/mol
• Monoisotopic Mass: 338.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-benzyl-N-(2,3-dimethylphenyl)-5-oxomorpholine-3-carboxamide

4-Benzyl-N-(2,3-Dimethylphenyl)-5-Oxomorpholine-3-Carboxamide: A Comprehensive Overview

4-Benzyl-N-(2,3-dimethylphenyl)-5-oxomorpholine-3-carboxamide (CAS No. 1351581-41-3) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug discovery and development. The molecule consists of a morpholine ring system, which is a six-membered ring containing two oxygen atoms, along with substituents that confer specific functional properties.

The morpholine core of the compound is a key structural element, as it provides a rigid framework that can interact with various biological targets. The benzyl group attached to the morpholine ring adds hydrophobicity and enhances the molecule's ability to penetrate cellular membranes. Additionally, the N-(2,3-dimethylphenyl) substituent introduces steric bulk and electronic effects, which can influence the compound's bioavailability and binding affinity to target proteins.

Recent studies have highlighted the importance of 5-oxomorpholine derivatives in modulating enzyme activity and receptor binding. For instance, researchers have explored the role of such compounds in inhibiting kinases and other enzymes involved in disease pathways. The carboxamide group in this compound is particularly significant, as it can act as a hydrogen bond donor or acceptor, facilitating interactions with biological targets.

From a synthetic perspective, the preparation of 4-benzyl-N-(2,3-dimethylphenyl)-5-oxomorpholine-3-carboxamide involves multi-step organic reactions. These include nucleophilic substitutions, condensations, and oxidations, each contributing to the construction of the complex molecular architecture. The synthesis pathway is optimized to ensure high yields and purity, which are critical for subsequent biological evaluations.

In terms of pharmacological activity, this compound has shown promise in preclinical studies as a potential therapeutic agent. For example, it has demonstrated selective inhibition of certain protein kinases, which are implicated in cancer progression and inflammation. The morpholine ring serves as a scaffold that can be further modified to enhance potency and selectivity.

Moreover, the benzyl group contributes to the compound's lipophilicity, which is essential for crossing biological barriers such as the blood-brain barrier. This property makes it a candidate for treating central nervous system disorders or other conditions requiring brain penetration.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and bioavailability of 4-benzyl-N-(2,3-dimethylphenyl)-5-oxomorpholine-3-carboxamide with greater accuracy. Molecular docking studies have revealed favorable interactions with target proteins, suggesting potential therapeutic applications.

In conclusion, 4-benzyl-N-(2,3-dimethylphenyl)-5-oxomorpholine-3-carboxamide (CAS No. 1351581-41-3) represents a valuable addition to the arsenal of compounds being explored for drug development. Its unique structure and promising pharmacological profile make it a subject of ongoing research aimed at unlocking its full therapeutic potential.